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Fused pyrimidine ring systems represent a cornerstone in medicinal chemistry, forming the

structural core of numerous biologically active molecules. Their unique electronic properties

and rigid conformational structures make them privileged scaffolds for designing potent and

selective ligands for a wide array of biological targets. While the specific dihydropyrimido[4,5-

c]oxazin-7-one core is a niche area of study, a comprehensive analysis of its closely related

structural analogues—including pyrimido[4,5-d]pyrimidines, pyrimido[4,5-c]pyridazines, and

other related oxazine derivatives—provides a powerful predictive framework for its potential

therapeutic applications. These related structures have demonstrated significant promise,

exhibiting a broad spectrum of biological activities, most notably as anticancer, antimicrobial,

and antiviral agents.[1][2]

This guide synthesizes the current state of knowledge, focusing on the synthesis, multifaceted

biological activities, structure-activity relationships (SAR), and mechanisms of action of these

compounds. By providing detailed experimental protocols and mechanistic insights, this

document serves as a technical resource for researchers and drug development professionals

aiming to explore and harness the therapeutic potential of this chemical family.
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Synthetic Strategies for Fused Pyrimidine
Heterocycles
The construction of the fused pyrimidine core is a critical first step in the exploration of these

derivatives. The methodologies employed are designed to be versatile, allowing for the

introduction of diverse substituents to probe structure-activity relationships. A common and

effective strategy involves building the fused ring system from a functionalized pyrimidine

precursor.

One facile method for constructing a related 1,4-dihydro-2H-pyrimido[4,5-d][3][4]oxazin-2-one

system begins with the commercially available 4,6-dichloro-2-(methylsulfanyl)pyrimidine

(DCSMP).[3] This precursor is first lithiated and then reacted with various aldehydes to

generate alcohol intermediates. Subsequent steps can be tailored to achieve the desired fused

oxazine ring.[3] Similarly, pyrimido[4,5-c]pyridazine-5,7(1H,6H)-diones can be synthesized by

reacting 6-(1-methylhydrazinyl) uracil with appropriate glyoxal monohydrates, a method that

allows for the introduction of substituents at the 3-position of the pyridazine ring.[5]
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Caption: Generalized synthetic workflow for fused pyrimidine derivatives.

Key Biological Activities and Mechanisms of Action
The therapeutic potential of dihydropyrimido-oxazinone derivatives and their analogues is

rooted in their ability to interact with a variety of key biological targets. The major areas of

activity are detailed below.

Anticancer and Antiproliferative Activity
A significant body of research points to the potent anticancer properties of fused pyrimidine

systems, which often act by inhibiting key enzymes involved in cancer cell proliferation and
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survival.[6]

Mechanism of Action: Kinase Inhibition

Many pyrimidine-based heterocycles exert their anticancer effects by targeting receptor

tyrosine kinases (RTKs), which are frequently dysregulated in various cancers.[6]

VEGFR-2 Inhibition: Pyridazinone-based diarylurea derivatives have been developed as

potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4] VEGFR-2

is a critical mediator of angiogenesis, the process by which tumors form new blood vessels

to sustain their growth. By blocking the ATP-binding site of VEGFR-2, these compounds

inhibit downstream signaling, leading to a reduction in tumor vascularization and growth.

Gene expression analyses have shown that potent compounds in this class can upregulate

pro-apoptotic genes like p53 and Bax while downregulating the anti-apoptotic gene Bcl-2,

further contributing to their anticancer effect.[4]

CSF1R Inhibition: 2-Oxo-3,4-dihydropyrimido[4,5-d]pyrimidines have been identified as

potent and orally bioavailable inhibitors of Colony-Stimulating Factor 1 Receptor (CSF1R)

kinase.[7] CSF1R is crucial for the survival and differentiation of macrophages, including

tumor-associated macrophages (TAMs), which often promote tumor growth and metastasis.

Inhibition of CSF1R can therefore remodel the tumor microenvironment to be less hospitable

for cancer cells. The most promising compounds exhibit high selectivity for CSF1R over

other structurally related kinases like EGFR.[7]
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Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

Quantitative Anticancer Data

The efficacy of these compounds is typically quantified by their half-maximal inhibitory

concentration (IC₅₀) or growth inhibition percentage (GI%) against various cancer cell lines.
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Compound
Class

Target
Cancer Cell
Line

Activity Metric Reference

Pyridazinone

Diarylureas
VEGFR-2

Melanoma,

NSCLC
GI% > 60%

Pyrimido[4,5-

d]pyrimidines
CSF1R - IC₅₀ = 3.0 nM [7]

Pyrimido[4,5-

d]pyrimidines
(Undisclosed)

Hematological

Cancers
Effective [1][2]

1,4-

Dihydropyridines
(Undisclosed) Sarcoma 180

Tumor Growth

Inhibition
[8]

Antimicrobial Activity
The rise of antibiotic resistance has spurred the search for novel antimicrobial agents. Fused

pyrimidine derivatives have emerged as a promising class of compounds targeting essential

bacterial pathways.

Mechanism of Action: Dihydropteroate Synthase (DHPS) Inhibition

A key target for antimicrobial action is Dihydropteroate Synthase (DHPS), an enzyme essential

for bacterial folate synthesis.[9][10] Since mammals obtain folate from their diet, DHPS is an

ideal selective target. Pyrimido[4,5-c]pyridazine derivatives have been designed to bind to the

pterin pocket of DHPS, which is distinct from the binding site of traditional sulfonamide

antibiotics, making them effective against resistant strains.[9][10] Structure-based design has

been employed to optimize the affinity of these inhibitors for the DHPS active site.[9]

Beyond DHPS inhibition, certain pyridazinone-based compounds have demonstrated broad-

spectrum activity, with notable potency against Gram-positive bacteria like Staphylococcus

aureus (including methicillin-resistant strains, MRSA) and fungi such as Candida albicans.[4]

Quantitative Antimicrobial Data

Antimicrobial potency is measured by the Minimum Inhibitory Concentration (MIC), the lowest

concentration of a compound that prevents visible microbial growth.
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Compound Class Organism MIC (µg/mL) Reference

Pyridazinone

Derivatives

Staphylococcus

aureus
16 [4]

Pyridazinone

Derivatives
Candida albicans 16 [4]

1,4-Dihydropyridine

Derivatives
Mycobacteria 3.1 - 25 [8][11]

Pyrimido[4,5-

b]quinolines

Various

Bacteria/Fungi
Significant Activity [12]

Antiviral Activity
Recent studies have highlighted the potential of fused pyrimidines as antiviral agents.

Specifically, 4,7-disubstituted pyrimido[4,5-d]pyrimidines featuring cyclopropylamino and

aminoindane moieties have shown remarkable efficacy against human coronavirus 229E

(HCoV-229E), suggesting this scaffold is a valuable starting point for the development of novel

anti-coronaviral drugs.[1][2]

Other Notable Biological Activities
Mutagenicity: The deoxyribosyl derivative of dihydropyrimido[4,5-c][3][9]oxazin-7-one has

been shown to be mutagenic in bacteria by inducing specific GC-to-AT transition mutations

through replication errors.[13]

GPR119 Agonism: Dihydropyrimido[5,4-b][1][3]oxazine derivatives have been optimized as

potent agonists for G protein-coupled receptor 119 (GPR119), a promising target for treating

type 2 diabetes. One compound demonstrated a significant glucose-lowering effect in an oral

glucose tolerance test.[14]

Antidepressant Activity: A pyrimido[4,5-d]pyrimidine derivative has been reported to have

antidepressant properties, with its three-dimensional structure suggesting a possible binding

interaction at presynaptic α-adrenergic receptor sites.[15]

Structure-Activity Relationship (SAR) Insights
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Understanding how structural modifications impact biological activity is crucial for rational drug

design.

For DHPS Inhibition: In the pyrimido[4,5-c]pyridazine series, the removal of an N-methyl

substitution from the ring system was shown to significantly increase inhibitory activity

against DHPS.[9] This suggests the methyl group caused an unfavorable interaction within

the pterin binding pocket.

For CSF1R Inhibition: Extensive SAR studies on 2-oxo-3,4-dihydropyrimido[4,5-

d]pyrimidines revealed that specific substitutions at various positions on the fused ring

system were critical for achieving high potency and selectivity.[7]

General Requirements: For the related 1,4-dihydropyridine series, key structural features for

optimal activity include the presence of ester groups at the 3- and 5-positions and an aryl

group at the 4-position of the dihydropyridine ring.[16]

Experimental Protocols
To ensure scientific rigor and reproducibility, standardized experimental procedures are

essential. The following are representative protocols for evaluating the key biological activities

discussed.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing
(Broth Microdilution)
This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound against a

specific bacterial strain.

Materials:

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum standardized to 5 x 10⁵ CFU/mL

Test compounds dissolved in DMSO
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Positive control antibiotic (e.g., Gentamicin)

Negative control (broth only) and vehicle control (broth + DMSO)

Procedure:

Compound Dilution: Prepare a 2-fold serial dilution of the test compounds in CAMHB directly

in the 96-well plate. The final volume in each well should be 50 µL.

Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final

volume to 100 µL.

Controls: Include wells for a positive control (bacteria + standard antibiotic), a negative

control (broth only), and a vehicle control (bacteria + highest concentration of DMSO used).

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Reading Results: The MIC is defined as the lowest concentration of the compound at which

there is no visible growth (i.e., the well is clear).

MIC Determination Workflow

Prepare Serial Dilutions
of Compound in 96-Well Plate

Add Standardized
Bacterial Inoculum

Incubate Plate
(37°C, 18-24h)

Visually Inspect Wells
for Bacterial Growth

Determine Lowest Concentration
with No Growth (MIC)

Click to download full resolution via product page

Caption: Workflow for the Broth Microdilution MIC Assay.

Protocol 2: In Vitro Kinase Inhibition Assay (e.g., for
VEGFR-2)
This protocol measures the ability of a compound to inhibit the activity of a specific kinase.

Materials:
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Recombinant human VEGFR-2 kinase

Kinase buffer

ATP and a suitable peptide substrate (e.g., a poly-Glu-Tyr peptide)

Test compounds dissolved in DMSO

ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

White, opaque 384-well plates

Procedure:

Reaction Setup: To each well, add the kinase buffer, the test compound at various

concentrations, and the recombinant VEGFR-2 enzyme. Allow to incubate for 10-15 minutes

at room temperature to permit compound binding.

Initiate Reaction: Add a mixture of the peptide substrate and ATP to each well to start the

kinase reaction.

Incubation: Incubate the plate at 30°C for 1 hour.

Detect Activity: Stop the reaction and measure the amount of ATP remaining (or ADP

produced) using the ADP-Glo™ system. This involves adding ADP-Glo™ Reagent to deplete

unused ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and

measure the newly synthesized ATP via a luciferase reaction.

Data Analysis: Luminescence is measured on a plate reader. The data is normalized to

controls (0% inhibition with DMSO, 100% inhibition with no enzyme). The IC₅₀ value is

calculated by fitting the concentration-response data to a four-parameter logistic curve.

Conclusion and Future Directions
The dihydropyrimido[4,5-c]oxazin-7-one scaffold and its structural relatives represent a highly

versatile and promising class of heterocyclic compounds with a rich pharmacology. The breadth

of their biological activities—spanning anticancer, antimicrobial, and antiviral applications—

underscores their value as templates for drug discovery. The demonstrated ability to inhibit
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critical therapeutic targets such as VEGFR-2, CSF1R, and DHPS provides a solid mechanistic

foundation for their continued development.

Future research should focus on several key areas:

Lead Optimization: Promising compounds identified in initial screenings should be subjected

to medicinal chemistry campaigns to improve potency, selectivity, and ADME (absorption,

distribution, metabolism, and excretion) properties.

Mechanism Deconvolution: For compounds with interesting phenotypes but unknown

targets, further studies are needed to elucidate their precise mechanisms of action.

Exploration of New Therapeutic Areas: Given the diverse activities observed, these scaffolds

should be screened against a wider range of biological targets to uncover novel therapeutic

opportunities.

By integrating rational design, robust biological evaluation, and detailed mechanistic studies,

the full therapeutic potential of this important chemical family can be realized.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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